Cas no 2034519-11-2 (1-(4-fluorophenyl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]cyclopropane-1-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]cyclopropane-1-carboxamide
• CAS No: 2034519-11-2
• MF: C₁₇H₁₉FN₄OS
• MW: 346.422365427017
• CID: 5335539
• Update Time: 2025-06-30

1-(4-fluorophenyl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-1-(4-fluorophenyl)cyclopropanecarboxamide
• 1-(4-fluorophenyl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]cyclopropane-1-carboxamide

• Inchi： 1S/C17H19FN4OS/c18-13-3-1-12(2-4-13)17(7-8-17)16(23)20-14-5-9-22(10-6-14)15-11-19-24-21-15/h1-4,11,14H,5-10H2,(H,20,23)
• InChI Key： GJPUSWSWHSPTMH-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCC(CC1)NC(C1(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• XLogP3: 2.7
• Topological Polar Surface Area: 86.4

Additional information on 1-(4-fluorophenyl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]cyclopropane-1-carboxamide

Introducing Compound CAS No 2034519-11-2: 1-(4-fluorophenyl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]cyclopropane-1-carboxamide

The compound with CAS No 2034519-11-2, also known as 1-(4-fluorophenyl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]cyclopropane-1-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiadiazole ring, a piperidine ring, and a cyclopropane ring. These structural elements contribute to its exceptional chemical stability and bioactivity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its thiadiazole ring is known for its ability to enhance pharmacokinetic properties, making it an attractive candidate for drug delivery systems. Additionally, the presence of a cyclopropane ring introduces strain into the molecule, which can be leveraged to design compounds with enhanced mechanical strength or electronic properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthesis pathway by incorporating advanced catalytic techniques and green chemistry principles. These advancements have not only improved the yield but also reduced the environmental footprint of the production process.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits potent activity against various enzymes and receptors, making it a valuable tool in drug discovery programs. Furthermore, its ability to interact with cellular membranes suggests potential applications in nanotechnology and biomaterials.

The structural versatility of this compound has also led to its exploration in other areas such as agrochemicals and industrial catalysts. Its ability to withstand harsh environmental conditions makes it suitable for use in extreme operating environments.

As research on this compound continues to progress, it is anticipated that new insights into its properties and applications will emerge. Collaborative efforts between academia and industry are expected to drive further innovation and expand its utility across diverse sectors.